Cas no 2680804-40-2 (benzyl N-4-(3-hydroxycyclobutyl)-1,3-thiazol-2-ylcarbamate)

• Product Name: benzyl N-4-(3-hydroxycyclobutyl)-1,3-thiazol-2-ylcarbamate
• CAS No: 2680804-40-2
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 5634890
• PubChem ID: 165929800
• Update Time: 2025-10-29

benzyl N-4-(3-hydroxycyclobutyl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[4-(3-hydroxycyclobutyl)-1,3-thiazol-2-yl]carbamate
• 2680804-40-2
• EN300-28291141
• benzyl N-4-(3-hydroxycyclobutyl)-1,3-thiazol-2-ylcarbamate

• Inchi： 1S/C15H16N2O3S/c18-12-6-11(7-12)13-9-21-14(16-13)17-15(19)20-8-10-4-2-1-3-5-10/h1-5,9,11-12,18H,6-8H2,(H,16,17,19)
• InChI Key： COIUWTWOUWHDBR-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C=CC=CC=2)=NC(=C1)C1CC(C1)O

Computed Properties

• Exact Mass: 304.08816355g/mol
• Monoisotopic Mass: 304.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 99.7Ų

Additional information on benzyl N-4-(3-hydroxycyclobutyl)-1,3-thiazol-2-ylcarbamate

Comprehensive Overview of Benzyl N-4-(3-hydroxycyclobutyl)-1,3-thiazol-2-ylcarbamate (CAS No. 2680804-40-2)

In the rapidly evolving field of pharmaceutical and organic chemistry, benzyl N-4-(3-hydroxycyclobutyl)-1,3-thiazol-2-ylcarbamate (CAS No. 2680804-40-2) has emerged as a compound of significant interest. This molecule, characterized by its unique thiazole and cyclobutyl moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel therapeutic agents.

The benzyl carbamate group in this compound is a critical functional feature, often leveraged in medicinal chemistry to enhance bioavailability and metabolic stability. Meanwhile, the 3-hydroxycyclobutyl moiety introduces a rigid, yet flexible, ring structure that can influence the compound's binding affinity to biological targets. These attributes make benzyl N-4-(3-hydroxycyclobutyl)-1,3-thiazol-2-ylcarbamate a promising candidate for addressing unmet medical needs, particularly in areas like oncology and infectious diseases.

Recent trends in AI-driven drug discovery have further amplified interest in compounds like 2680804-40-2. Machine learning models are increasingly used to predict the bioactivity and synthetic pathways of such molecules, reducing the time and cost associated with traditional R&D. This aligns with the growing demand for sustainable and efficient pharmaceutical innovations, a topic frequently searched by professionals and enthusiasts alike.

From a synthetic perspective, the preparation of benzyl N-4-(3-hydroxycyclobutyl)-1,3-thiazol-2-ylcarbamate involves multi-step organic reactions, including carbamate formation and cyclobutyl ring functionalization. These processes are often optimized using green chemistry principles, reflecting the industry's shift toward environmentally friendly synthesis. Such advancements are widely discussed in forums and publications, highlighting the compound's relevance in modern chemical research.

Another area of exploration is the compound's potential role in peptide mimetics and small-molecule inhibitors. Its thiazole ring, a common motif in bioactive molecules, can mimic peptide bonds, making it valuable for modulating protein-protein interactions. This has sparked discussions on platforms like ResearchGate and PubMed, where scientists exchange insights on its mechanistic pathways.

In summary, benzyl N-4-(3-hydroxycyclobutyl)-1,3-thiazol-2-ylcarbamate (CAS No. 2680804-40-2) represents a fascinating intersection of chemistry and biology. Its structural features and potential applications resonate with current trends in precision medicine and computational chemistry, making it a subject of ongoing investigation. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutics.